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Compound of Interest

Compound Name: (R)-3-N-Cbz-Aminopyrrolidine

Cat. No.: B591914 Get Quote

Technical Guide: (R)-3-N-Cbz-Aminopyrrolidine
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential information on (R)-3-N-Cbz-Aminopyrrolidine, a chiral

building block frequently utilized in the synthesis of pharmaceutical compounds.

Compound Data
The key quantitative data for (R)-3-N-Cbz-Aminopyrrolidine are summarized in the table

below for quick reference.

Property Value References

Molecular Formula C₁₂H₁₆N₂O₂ [1][2][3][4]

Molecular Weight 220.27 g/mol [1][2][4][5][6]

CAS Number 879275-77-1 [1][2][3]

Synonyms
(R)-benzyl pyrrolidin-3-

ylcarbamate
[3]
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While specific, detailed experimental protocols from individual studies are proprietary and not

available in public search results, a general methodology for the synthesis of N-Cbz protected

aminopyrrolidines can be described.

General Synthesis of N-Cbz-3-Aminopyrrolidine:

A common method for the synthesis of N-Cbz-3-aminopyrrolidine involves the reaction of 3-

aminopyrrolidine with benzyl chloroformate (Cbz-Cl).[7] This reaction is typically carried out

under basic conditions to neutralize the hydrochloric acid byproduct.

Reactants: 3-aminopyrrolidine, Benzyl chloroformate (Cbz-Cl).

Conditions: The reaction is performed in a suitable solvent, such as an aqueous or alcoholic

solution, in the presence of a base like sodium hydroxide or potassium carbonate.[7]

Mechanism: The amine group of 3-aminopyrrolidine acts as a nucleophile, attacking the

electrophilic carbonyl carbon of benzyl chloroformate. This results in the formation of the N-

Cbz protected amine and the release of hydrochloric acid, which is neutralized by the base.

Purification: The resulting product would then be purified using standard laboratory

techniques such as extraction, chromatography, and recrystallization to yield the final, pure

(R)-3-N-Cbz-Aminopyrrolidine.

Illustrative Workflow
The following diagram illustrates a general workflow for the synthesis and characterization of a

chemical compound like (R)-3-N-Cbz-Aminopyrrolidine.
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(e.g., (R)-3-Aminopyrrolidine, Cbz-Cl)
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General workflow for chemical synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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